Cas no 108485-18-3 (Ethanone, 2-bromo-1-(5-ethyl-2-thienyl)-)

• Product Name: Ethanone, 2-bromo-1-(5-ethyl-2-thienyl)-
• CAS No: 108485-18-3
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 2134079
• Update Time: 2023-08-04

Ethanone, 2-bromo-1-(5-ethyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-ethyl-2-thienyl)Ethanone
• Ethanone, 2-bromo-1-(5-ethyl-2-thienyl)-

• Inchi： 1S/C8H9BrOS/c1-2-6-3-4-8(11-6)7(10)5-9/h3-4H,2,5H2,1H3
• InChI Key： UAKDODJJFQHAPN-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=C(CC)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 45.3